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Compound of Interest

Compound Name: AC-386

Cat. No.: B12418357 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides essential information and step-by-step

procedures for the proper disposal of AC-386, a c-Met inhibitor, based on available safety data.

Core Safety and Handling Principles
Before initiating any disposal procedures, it is crucial to adhere to standard laboratory safety

protocols. This includes wearing appropriate personal protective equipment (PPE), such as

safety glasses, gloves, and a lab coat. All handling of AC-386 should be conducted in a well-

ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure.

AC-386 Disposal Procedures
The primary method for the disposal of AC-386, as with many chemical compounds in a

laboratory setting, is to treat it as hazardous waste. It is imperative to consult and comply with

all applicable federal, state, and local environmental regulations regarding hazardous waste

disposal.

Step-by-Step Disposal Workflow:

Segregation: Do not mix AC-386 with other waste streams. It should be collected in a

dedicated, properly labeled, and sealed container. The container must be compatible with the

chemical properties of AC-386.
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Labeling: The waste container must be clearly labeled with the full chemical name ("AC-
386"), the CAS number (1902910-89-7), and appropriate hazard symbols as indicated on the

Safety Data Sheet (SDS).

Storage: Store the sealed waste container in a designated hazardous waste accumulation

area. This area should be secure, well-ventilated, and away from incompatible materials.

Professional Disposal: Arrange for the collection and disposal of the AC-386 waste through a

licensed hazardous waste disposal company. Provide the disposal company with a copy of

the AC-386 Safety Data Sheet.

Decontamination of Labware:

Any laboratory equipment, such as glassware or spatulas, that has come into contact with AC-
386 must be thoroughly decontaminated before reuse or disposal.

Rinsing: Rinse the contaminated labware with a suitable solvent in a chemical fume hood.

The appropriate solvent should be determined based on the solubility of AC-386 and

laboratory protocols. Collect the rinseate as hazardous waste.

Washing: After the initial rinse, wash the labware with an appropriate laboratory detergent

and water.

Final Rinse: Perform a final rinse with deionized water.

Logical Relationship for Disposal Decision-Making
The following diagram illustrates the decision-making process for the proper disposal of AC-
386.
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AC-386 Waste Generated

Is the container properly labeled
with chemical name and hazards?

Label the container correctly.

No

Is the container sealed and not leaking?

Yes

Transfer to a secure container and seal.

No

Store in designated hazardous waste area.

Yes

Contact licensed hazardous waste disposal company.

Provide SDS to disposal company.

Document waste transfer.

Click to download full resolution via product page

AC-386 Waste Disposal Workflow
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Summary of Chemical and Safety Data
While a comprehensive Safety Data Sheet (SDS) is the primary source for detailed information,

the following table summarizes key known data for AC-386.

Property Data Source

Product Name AC-386 [1]

Catalog No. DC71149 [1]

CAS No. 1902910-89-7 [1]

SARA 311/312 Hazards Acute Health Hazard [1]

Note: This information is based on our current knowledge.[1] It is essential to refer to the most

up-to-date Safety Data Sheet for AC-386 before handling or disposal.

Environmental and Health Hazard Considerations
The Safety Data Sheet for AC-386 indicates it is an "Acute Health Hazard".[1] Therefore, it is

crucial to prevent its release into the environment. Proper disposal through a licensed

hazardous waste facility ensures that the compound is managed in a way that minimizes

potential harm to human health and the ecosystem. Avoid direct discharge into drains or

waterways.

By adhering to these procedures, laboratory professionals can ensure the safe and responsible

disposal of AC-386, fostering a secure research environment and upholding their commitment

to environmental stewardship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. AC-386|1902910-89-7|MSDS [dcchemicals.com]

To cite this document: BenchChem. [Navigating the Safe Disposal of AC-386: A Procedural
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12418357#ac-386-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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